Methyl 2-(azidocarbonyl)-3-nitrobenzoate
Overview
Description
“Methyl 2-(azidocarbonyl)-3-nitrobenzoate” is likely a complex organic compound that contains an azide group (-N3), a carbonyl group (C=O), a nitro group (-NO2), and a methyl ester group (-COOCH3). These functional groups suggest that this compound could be involved in various chemical reactions .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through nucleophilic transformations of azido-containing carbonyl compounds . The process typically involves the formation of phosphazide from azides and certain phosphine compounds, enabling transformations of carbonyl groups with nucleophiles .Chemical Reactions Analysis
Azido-containing carbonyl compounds are known to undergo various nucleophilic transformations . The azido group is highly reactive due to its high electrophilicity . Therefore, it’s plausible that “this compound” could participate in similar reactions .Scientific Research Applications
Solubility and Solute Descriptors
- Methyl 2-(azidocarbonyl)-3-nitrobenzoate's solubility in various solvents has been studied, providing valuable data for predicting its solubility in additional organic solvents. This information is critical for its application in various chemical processes and formulations (Hart et al., 2017).
Quantitative Determination Methods
- Gas chromatography has been utilized for the quantitative determination of 2-methyl-3-nitrobenzoic acid, a related compound, indicating potential methodologies for analyzing and monitoring the purity of this compound in research and production settings (Xue & Nan, 2002).
Chemical Synthesis
- It has been employed as a starting material in the synthesis of chlorantraniliprole, demonstrating its role in the synthesis of complex organic compounds (Yi-fen, Ai-xia & Yafei, 2010).
Application in Synthesis of Azobenzenes
- This compound has applications in the synthesis of azobenzenes, where it is used for the preparation of nitrosoarenes, a key intermediate in azo compound synthesis (Priewisch & Rück-Braun, 2005).
Metal Complexes and Magnetic Properties
- The compound's derivatives have been studied for their potential in forming metal complexes, with research focusing on their spectroscopy, thermal analysis, and magnetic properties. This highlights its use in materials science and magnetic applications (Ahmadi & Amani, 2012).
Impurity Analysis in Pharmaceuticals
- In the pharmaceutical industry, similar compounds are analyzed as potential genotoxic impurities in drug substances, suggesting a role for this compound in ensuring drug safety and purity (Gaddam et al., 2020).
Thermodynamic Modeling
- The solubility and thermodynamic behavior of related nitrobenzoic acids have been modeled, providing insights that could be applicable to understanding the behavior of this compound under different conditions (He et al., 2018).
Conformational Analysis
- Studies have examined the conformational behavior of related compounds, which can be relevant for understanding the structural and reactive properties of this compound in various environments (Konopacka & Pawełka, 2007).
Future Directions
Properties
IUPAC Name |
methyl 2-carbonazidoyl-3-nitrobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N4O5/c1-18-9(15)5-3-2-4-6(13(16)17)7(5)8(14)11-12-10/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHRMQPAYXAOAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])C(=O)N=[N+]=[N-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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